Cas no 938-35-2 (6-Chloro-4-methyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 6-Chloro-4-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 938-35-2
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• MDL: MFCD09908153
• CID: 1093793
• Update Time: 2024-10-25

6-Chloro-4-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methyl-2,3-dihydro-1H-inden-1-one
• 6-chloro-4-methyl-2,3-dihydroinden-1-one
• 6-CHLORO-4-METHYL-1-INDANONE
• AK148598
• 1-Indanone, 6-chloro-4-methyl- (7CI, 8CI)
• 6-Chloro-2,3-dihydro-4-methyl-1H-inden-1-one (ACI)

• MDL： MFCD09908153
• Inchi： 1S/C10H9ClO/c1-6-4-7(11)5-9-8(6)2-3-10(9)12/h4-5H,2-3H2,1H3
• InChI Key： CSLWWQQYWQOBAX-UHFFFAOYSA-N
• SMILES： O=C1CCC2C1=CC(=CC=2C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Topological Polar Surface Area: 17.1

Experimental Properties

• Boiling Point: 312.7±41.0°C at 760 mmHg

6-Chloro-4-methyl-2,3-dihydro-1H-inden-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H412
• Warning Statement： P273
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones